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Compound of Interest

Compound Name: Mecarbinate

Cat. No.: B001138 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of Mecarbinate waste. The following

troubleshooting guides and frequently asked questions (FAQs) address specific issues that

may arise during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Mecarbinate and what are its primary hazards?

Mecarbinate, also known as Ethyl 5-hydroxy-1,2-dimethylindole-3-carboxylate, is a chemical

compound used in pharmaceutical and agrochemical research.[1] Its primary hazards, as

indicated by GHS classifications, include being harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[2][3] It can also cause skin and eye irritation and may cause

respiratory irritation.[2][4]

Q2: What immediate steps should be taken in case of a Mecarbinate spill?

In the event of a spill, prioritize personal safety and environmental protection. Evacuate

personnel to a safe area and ensure adequate ventilation.[3] Eliminate all ignition sources in

the vicinity.[5] For small spills, absorb the material with a non-combustible absorbent like sand

or diatomite and collect it in a sealed container for disposal.[3][5] Do not allow the substance to

enter drains or water courses.[3]

Q3: What personal protective equipment (PPE) is required when handling Mecarbinate waste?
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When handling Mecarbinate, it is crucial to use appropriate personal protective equipment.

This includes safety goggles with side-shields, protective gloves, and impervious clothing.[3] In

situations where dust or aerosols may be generated, a suitable respirator should be worn.[3]

Q4: How should I store Mecarbinate waste prior to disposal?

Store Mecarbinate waste in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.[3] The waste containers should be tightly sealed and clearly labeled as

hazardous waste.

Q5: Can I dispose of Mecarbinate waste down the drain?

No. Mecarbinate is very toxic to aquatic life.[3] Therefore, it should not be released into the

environment, which includes disposal down the drain.[3] All Mecarbinate waste must be

disposed of through an approved hazardous waste disposal plant.[3]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact with
Mecarbinate

Issue: A researcher has accidentally splashed a solution containing Mecarbinate onto their

skin or into their eyes.

Solution:

Skin Contact: Immediately wash the affected area thoroughly with soap and water.[6]

Remove any contaminated clothing.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[3] Remove contact lenses if

present and easy to do so.[6]

Seek Medical Attention: In both cases, seek prompt medical attention.

Scenario 2: A solid Mecarbinate spill occurs in the
laboratory.
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Issue: A container of solid Mecarbinate has been knocked over, resulting in a powder spill

on a workbench and the floor.

Solution:

Restrict Access: Cordon off the spill area to prevent further contamination.

Wear Appropriate PPE: Don full PPE, including a respirator, before beginning cleanup.

Clean-up: Gently sweep or scoop the solid material into a designated, labeled hazardous

waste container. Avoid creating dust.[3]

Decontaminate: Wipe the spill area with a cloth dampened with alcohol, followed by soap

and water.[3]

Dispose of Waste: All contaminated materials, including cleaning supplies, must be placed

in the hazardous waste container for proper disposal.

Data Presentation
Table 1: Chemical and Physical Properties of Mecarbinate

Property Value Reference

CAS Number 15574-49-9 [1][4][7][8][9]

Molecular Formula C13H15NO3 [1][4][7][8][9]

Molecular Weight 233.26 g/mol [1][4][7]

Appearance
White to orange to green

crystalline powder
[1][4]

Melting Point 210 - 214 °C [1][4]

Solubility ≥ 7.1mg/mL in DMSO [4]

Table 2: GHS Hazard Statements for Mecarbinate
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Hazard Code Statement Reference

H302 Harmful if swallowed [2][3][9]

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [2]

H400 Very toxic to aquatic life [2]

H410
Very toxic to aquatic life with

long lasting effects
[2][3]

Experimental Protocols
Note: Specific experimental protocols for the decomposition or disposal of Mecarbinate are not

readily available in the searched literature. The following are general best-practice protocols for

the handling and disposal of carbamate-class chemical waste.

Protocol 1: General Procedure for Neutralization of Acidic or Basic Waste Streams (for non-

Mecarbinate contaminants)

This protocol is for the neutralization of corrosive characteristics of a waste stream and is not a

treatment for Mecarbinate itself. Mecarbinate-containing waste must still be disposed of as

hazardous waste.

Preparation: Work in a fume hood and wear appropriate PPE (lab coat, gloves, safety

goggles, and a face shield).

Dilution: For acidic waste, slowly add the acid to a large volume of ice-cold water to dilute it.

For basic waste, a similar dilution with water can be performed.

Neutralization:

For diluted acidic waste, slowly add a 5-10% solution of a weak base (e.g., sodium

bicarbonate) while stirring.
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For diluted basic waste, slowly add a dilute solution of a weak acid (e.g., citric acid).

pH Monitoring: Continuously monitor the pH of the solution. The target pH is between 6.0

and 8.0.

Disposal: Once neutralized, the solution must still be collected as hazardous waste if it

contains Mecarbinate.
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Caption: Workflow for the safe handling and disposal of Mecarbinate waste.
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Caption: Emergency response procedure for a Mecarbinate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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